N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-fluorobenzamide
Overview
Description
N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-fluorobenzamide, also known as ACY-1215, is a small molecule inhibitor of histone deacetylase 6 (HDAC6). It is a potential therapeutic agent for the treatment of various diseases, including cancer, neurodegenerative disorders, and autoimmune diseases.
Mechanism of Action
HDAC6 is a member of the histone deacetylase family, which regulates gene expression by removing acetyl groups from histone proteins. N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-fluorobenzamide selectively inhibits HDAC6, leading to the accumulation of acetylated proteins in cells. This results in various cellular effects, such as increased protein stability, altered microtubule dynamics, and enhanced immune response. The inhibition of HDAC6 by this compound has been shown to induce apoptosis in cancer cells, promote neurite outgrowth in neurons, and modulate the activity of immune cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and animal models. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and sensitize cancer cells to chemotherapy and radiation. This compound has also been shown to promote neurite outgrowth and protect neurons from oxidative stress and excitotoxicity. Additionally, it has been reported to modulate the activity of immune cells, such as T cells and dendritic cells, leading to enhanced immune response.
Advantages and Limitations for Lab Experiments
N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-fluorobenzamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified for structure-activity relationship studies. It exhibits potent and selective inhibition of HDAC6, making it a valuable tool for investigating the role of HDAC6 in cellular processes. However, this compound has some limitations for lab experiments. It has low solubility in water, which can limit its use in certain assays. Additionally, it has been reported to exhibit off-target effects on other HDAC isoforms, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-fluorobenzamide. One area of interest is the development of more potent and selective HDAC6 inhibitors based on the structure of this compound. Another area of research is the investigation of the role of HDAC6 in various diseases, such as cancer, neurodegenerative disorders, and autoimmune diseases. Additionally, the combination of this compound with other therapies, such as chemotherapy and immunotherapy, is a promising avenue for further investigation. Finally, the development of novel drug delivery systems for this compound may improve its efficacy and reduce its toxicity in vivo.
Scientific Research Applications
N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-fluorobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-tumor activity in various cancer cell lines, including multiple myeloma, lymphoma, and breast cancer. This compound has also been investigated for its neuroprotective effects in animal models of neurodegenerative diseases, such as Huntington's disease and Alzheimer's disease. Additionally, it has been evaluated for its immunomodulatory properties in autoimmune diseases, such as rheumatoid arthritis and lupus.
properties
IUPAC Name |
N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-fluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClFN3O2/c1-13(25)23-9-11-24(12-10-23)18-15(20)6-4-8-17(18)22-19(26)14-5-2-3-7-16(14)21/h2-8H,9-12H2,1H3,(H,22,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHKNZEWPMSHOJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=C(C=CC=C2Cl)NC(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClFN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.